Cas no 87402-88-8 ((-)-Denudatin B)

(-)-Denudatin B is a bioactive lignan compound isolated from Magnolia species, notably Magnolia denudata. It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. Structurally characterized by its dibenzocyclooctadiene skeleton, (-)-Denudatin B has been studied for its potential in modulating signaling pathways such as NF-κB and MAPK, making it a candidate for research in neurodegenerative and inflammatory diseases. Its high purity and well-defined stereochemistry ensure reproducibility in experimental applications. The compound is particularly valued in pharmacological and biochemical studies for its selective activity and minimal cytotoxicity at effective concentrations.

(-)-Denudatin B structure

Product Name:(-)-Denudatin B

CAS No:87402-88-8

MF:C₂₁H₂₄O₅

MW:356.412266731262

CID:837592

PubChem ID:442834

Update Time:2025-05-28

(-)-Denudatin B Chemical and Physical Properties

Names and Identifiers

- (2S,3R,3aS)-2-(3,4-dimethoxyphenyl)-3a-methoxy-3-methyl-5-prop-2-enyl-2,3-dihydrobenzofuran-6-one
- (2S,3R,3aS)-2-(3,4-dimethoxyphenyl)-3a-methoxy-3-methyl-5-prop-2-enyl-2,3-dihydrobenzofuran-6-...
- Denudatin B
- (-)-Denudatin B
- (2S,3R,3aR)-2-(3,4-Dimethoxyphenyl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-6(2H)-benzofuranone (ACI)
- 6(2H)-Benzofuranone, 2-(3,4-dimethoxyphenyl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propenyl)-, (2S,3R,3aR)- (9CI)
- 6(2H)-Benzofuranone, 2-(3,4-dimethoxyphenyl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propenyl)-, [2S-(2α,3β,3aβ)]- (ZCI)
- (+)-Denudatin B
- ZINC04098757
- (2S,3R,3aR)-2-(3,4-dimethoxyphenyl)-3a-methoxy-3-methyl-5-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one
- AC1L9DHB
- CS-0024123
- AKOS040761611
- SureCN4742783
- CHEMBL2114380
- Q27106372
- DTXSID601317078
- CHEBI:4401
- SCHEMBL4742783
- (2S,3R,3aR)-5-allyl-2-(3,4-dimethoxyphenyl)-3a-methoxy-3-methyl-2,3-dihydrobenzofuran-6-one
- HY-N3729
- E88992
- PD166727
- MS-25584
- 87402-88-8
- [ "" ]
- DA-48554
- Inchi： 1S/C21H24O5/c1-6-7-15-12-21(25-5)13(2)20(26-19(21)11-16(15)22)14-8-9-17(23-3)18(10-14)24-4/h6,8-13,20H,1,7H2,2-5H3/t13-,20+,21-/m1/s1
- InChI Key： VDYACOATPFOZIO-HBUDHLSFSA-N
- SMILES： O([C@@]12C=C(CC=C)C(=O)C=C1O[C@H](C1C=CC(OC)=C(OC)C=1)[C@H]2C)C

Computed Properties

Exact Mass: 356.16200
Monoisotopic Mass: 356.16237386g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 622
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 54Å²

Experimental Properties

Color/Form: Oil
PSA: 53.99000
LogP: 3.76550

(-)-Denudatin B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3831-1 mg	Denudatin B	87402-88-8		1mg	￥2275.00	2022-04-26
MedChemExpress	HY-N3729-1mg	(-)-Denudatin B	87402-88-8	≥97.0%	1mg	￥1300	2025-04-15
MedChemExpress	HY-N3729-5mg	(-)-Denudatin B	87402-88-8	≥97.0%	5mg	￥2600	2025-04-15
ChemScence	CS-0024123-1mg	(-)-Denudatin B	87402-88-8	≥97.0%	1mg	$180.0	2022-04-26
ChemScence	CS-0024123-5mg	(-)-Denudatin B	87402-88-8	≥97.0%	5mg	$490.0	2022-04-26
Key Organics Ltd	MS-25584-1mg	(-)-Denudatin B	87402-88-8	>97%	1mg	£254.41	2025-02-09
Key Organics Ltd	MS-25584-5mg	(-)-Denudatin B	87402-88-8	>97%	5mg	£640.66	2025-02-09
A2B Chem LLC	AD90924-1mg	Denudatin B	87402-88-8	97%	1mg	$215.00	2024-04-19
A2B Chem LLC	AD90924-5mg	Denudatin B	87402-88-8	97%	5mg	$525.00	2024-04-19
A2B Chem LLC	AD90924-10mg	Denudatin B	87402-88-8	97.45%	10mg	$412.00	2023-12-29